Cas no 2377033-02-6 (Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1))

• Product Name: Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1)
• CAS No: 2377033-02-6
• MF: C₉H₁₀ClF₂NO₃
• MW: 253.630408763885
• CID: 5973658
• PubChem ID: 145913777
• Update Time: 2025-10-11

Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1)
• 2377033-02-6
• 2-amino-2-(2,6-difluoro-4-methoxyphenyl)acetic acid hydrochloride
• 2-Amino-2-(2,6-difluoro-4-methoxyphenyl)acetic acid;hydrochloride
• EN300-7445013

• Inchi： 1S/C9H9F2NO3.ClH/c1-15-4-2-5(10)7(6(11)3-4)8(12)9(13)14;/h2-3,8H,12H2,1H3,(H,13,14);1H
• InChI Key： FUMIAVKMVMDGHD-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(OC)=CC=1F)F)(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 253.0317272g/mol
• Monoisotopic Mass: 253.0317272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1)

Introduction to Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) (CAS No. 2377033-02-6)

Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) (CAS No. 2377033-02-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of a 2,6-difluoro-4-methoxyphenyl group and an α-amino benzeneacetic acid moiety, which are crucial for its biological activity and potential therapeutic applications.

The chemical structure of Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) is defined by its molecular formula C₁₀H₉F₂NO₃·HCl. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations. This compound has been extensively studied for its potential as a lead molecule in the development of novel drugs targeting specific biological pathways.

Recent research has highlighted the significance of Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) in the context of drug discovery and development. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in various disease states. For instance, it has been reported to have inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its potential as a therapeutic agent, Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) has also been investigated for its use as a tool compound in biochemical and pharmacological research. Its ability to modulate specific protein interactions and signaling pathways makes it a valuable reagent for understanding the mechanisms underlying various physiological processes. This has led to its application in high-throughput screening assays and other experimental models designed to identify new drug targets.

The synthesis of Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) involves several well-defined chemical reactions. Typically, the process begins with the preparation of the 2,6-difluoro-4-methoxybenzeneacetic acid intermediate, followed by the introduction of the α-amino group through amination reactions. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. The synthetic route is optimized to ensure high yields and purity, which are critical for both research and commercial applications.

In terms of safety and handling, Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) should be managed with standard laboratory precautions to ensure safe use. It is important to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation and contamination.

The potential applications of Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) extend beyond traditional pharmaceuticals. Recent advancements in nanotechnology have explored the use of this compound as a functionalized building block for creating novel nanomaterials with enhanced properties. These materials have shown promise in areas such as drug delivery systems and biosensors.

In conclusion, Benzeneacetic acid, α-amino-2,6-difluoro-4-methoxy-, hydrochloride (1:1) (CAS No. 2377033-02-6) is a versatile compound with significant potential in both research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in various scientific disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.